Cas no 1824199-67-8 (3-Pyridinamine, 5-ethynyl-N,N-dimethyl-)

• Product Name: 3-Pyridinamine, 5-ethynyl-N,N-dimethyl-
• CAS No: 1824199-67-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 5252945
• Update Time: 2025-10-12

3-Pyridinamine, 5-ethynyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-ethynyl-N,N-dimethyl-

• Inchi： 1S/C9H10N2/c1-4-8-5-9(11(2)3)7-10-6-8/h1,5-7H,2-3H3
• InChI Key： IYDAYSNHBVDKCK-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#C)C=C1N(C)C

Additional information on 3-Pyridinamine, 5-ethynyl-N,N-dimethyl-

3-Pyridinamine, 5-Ethynyl-N,N-Dimethyl: A Comprehensive Overview

CAS No 1824199-67-8, commonly referred to as 3-pyridinamine, 5-ethynyl-N,N-dimethyl, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substitution pattern of this compound includes an ethynyl group at the 5-position and a dimethylamino group at the 3-position, making it a unique derivative of pyridine.

The synthesis of 3-pyridinamine, 5-ethynyl-N,N-dimethyl involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as palladium-catalyzed cross-couplings and nucleophilic aromatic substitutions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in various research settings.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of an ethynyl group introduces versatility into the molecule, allowing for further functionalization and the creation of bioactive derivatives. For instance, researchers have explored its use in constructing heterocyclic frameworks that exhibit anti-cancer and anti-inflammatory activities.

In addition to its role in drug discovery, 3-pyridinamine, 5-ethynyl-N,N-dimethyl has shown potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable candidate for applications in catalysis and sensor development. Recent studies have demonstrated its utility in designing metal-organic frameworks (MOFs) with enhanced stability and selectivity.

The pharmacokinetic properties of this compound are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is essential for evaluating its suitability as a therapeutic agent. Preliminary studies suggest that the dimethylamino group enhances solubility and bioavailability, which are critical factors for drug delivery.

Safety assessment is also a critical consideration when working with CAS No 1824199-67-8. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment and maintaining good ventilation during synthesis and manipulation.

In conclusion, 3-pyridinamine, 5-ethynyl-N,N-dimethyl represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.